Cas no 2172435-89-9 (3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172435-89-9
• MF: C₃₄H₃₈N₂O₅
• MW: 554.675929546356
• CID: 5897835
• PubChem ID: 165540464
• Update Time: 2025-08-05

3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2172435-89-9
• 3-[N-benzyl-3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1500234

• Inchi： 1S/C34H38N2O5/c37-32(36(19-18-33(38)39)22-24-10-2-1-3-11-24)20-26(25-12-4-5-13-25)21-35-34(40)41-23-31-29-16-8-6-14-27(29)28-15-7-9-17-30(28)31/h1-3,6-11,14-17,25-26,31H,4-5,12-13,18-23H2,(H,35,40)(H,38,39)
• InChI Key： WEBGJEDNEBGHAP-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCCC1)N(CC1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 554.27807232g/mol
• Monoisotopic Mass: 554.27807232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Comprehensive Overview of 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2172435-89-9)

The compound 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2172435-89-9) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure, featuring a benzyl group, a cyclopentyl ring, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its role in peptide coupling reactions and its potential in drug discovery.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This technique is widely used to produce peptides for biomedical research, vaccine development, and therapeutic agents. The compound's Fmoc group is particularly advantageous because it can be selectively removed under mild conditions, minimizing side reactions and improving yield.

One of the most searched questions in the field is: "What are the applications of Fmoc-protected amino acids in drug development?" The answer lies in the versatility of compounds like 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid. These molecules serve as building blocks for peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to small-molecule drugs. For instance, peptides derived from such intermediates are being explored for cancer therapy, diabetes treatment, and neurological disorders.

The synthesis and characterization of 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid require advanced analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, which is critical for its use in high-throughput screening and combinatorial chemistry.

Another trending topic in the scientific community is the green chemistry approach to peptide synthesis. Researchers are investigating eco-friendly solvents and catalysts to reduce the environmental impact of producing compounds like 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid. This aligns with global efforts to promote sustainable pharmaceutical manufacturing and reduce waste generation.

In summary, 3-N-benzyl-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2172435-89-9) is a pivotal compound in modern peptide chemistry and drug discovery. Its unique structural features and compatibility with Fmoc-based SPPS make it indispensable for researchers aiming to develop next-generation therapeutics. As the field evolves, this compound will likely play an even greater role in addressing unmet medical needs and advancing precision medicine.